Cas no 51322-89-5 (5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine)
51322-89-5 structure
Product Name:5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine
CAS No:51322-89-5
MF:C9H7Cl2N5S
MW:288.156377077103
CID:1571026
PubChem ID:3039837
Update Time:2025-04-21
5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine
- 51322-89-5
- DTXSID00199327
- 2,1,3-Benzothiadiazol-4-amine, 5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-
- BRN 0553638
- SCHEMBL6054545
- 5,7-Dichloro-4-(2-imidazolin-2-ylamino)-2,1,3-benzothiazole
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- Inchi: 1S/C9H7Cl2N5S/c10-4-3-5(11)7-8(16-17-15-7)6(4)14-9-12-1-2-13-9/h3H,1-2H2,(H2,12,13,14)
- InChI Key: CYEMNKXJFGQDDB-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2C(C=1NC1=NCCN1)=NSN=2)Cl
Computed Properties
- Exact Mass: 286.98021
- Monoisotopic Mass: 286.9799218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 90.4Ų
Experimental Properties
- PSA: 62.2
5,7-dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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